Cas no 61782-08-9 (Propanedioic acid, 1,3-dithiolan-2-ylidene-, methyl 1-methylethyl ester)

• Product Name: Propanedioic acid, 1,3-dithiolan-2-ylidene-, methyl 1-methylethyl ester
• CAS No: 61782-08-9
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 466346
• PubChem ID: 12800206
• Update Time: 2025-04-19

Propanedioic acid, 1,3-dithiolan-2-ylidene-, methyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1,3-dithiolan-2-ylidene-, methyl 1-methylethyl ester
• 1-O-methyl 3-O-propan-2-yl 2-(1,3-dithiolan-2-ylidene)propanedioate
• Methyl propan-2-yl (1,3-dithiolan-2-ylidene)propanedioate
• 61782-08-9
• DTXSID60510195

• Inchi： 1S/C10H14O4S2/c1-6(2)14-9(12)7(8(11)13-3)10-15-4-5-16-10/h6H,4-5H2,1-3H3
• InChI Key： FFWAXCOBUOZBQZ-UHFFFAOYSA-N
• SMILES： S1/C(=C(\C(=O)OC)/C(=O)OC(C)C)/SCC1

Computed Properties

• Exact Mass: 262.03342
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6